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Serratenediol Serratenediol
Brand Name: Vulcanchem
CAS No.: 2239-24-9
VCID: VC0015192
InChI: InChI=1S/C30H50O2/c1-26(2)21-10-8-19-18-28(5)15-12-22-27(3,4)25(32)14-17-30(22,7)23(28)11-9-20(19)29(21,6)16-13-24(26)31/h8,20-25,31-32H,9-18H2,1-7H3/t20-,21-,22-,23-,24-,25-,28-,29+,30-/m0/s1
SMILES: CC1(C2CCC3(CC4=CCC5C(C(CCC5(C4CCC3C2(CCC1O)C)C)O)(C)C)C)C
Molecular Formula: C30H50O2
Molecular Weight: 442.7 g/mol

Serratenediol

CAS No.: 2239-24-9

Reference Standards

VCID: VC0015192

Molecular Formula: C30H50O2

Molecular Weight: 442.7 g/mol

Serratenediol - 2239-24-9

CAS No. 2239-24-9
Product Name Serratenediol
Molecular Formula C30H50O2
Molecular Weight 442.7 g/mol
IUPAC Name (3S,6R,8S,11R,12S,15S,16R,19S,21R)-3,7,7,11,16,20,20-heptamethylpentacyclo[13.8.0.03,12.06,11.016,21]tricos-1(23)-ene-8,19-diol
Standard InChI InChI=1S/C30H50O2/c1-26(2)21-10-8-19-18-28(5)15-12-22-27(3,4)25(32)14-17-30(22,7)23(28)11-9-20(19)29(21,6)16-13-24(26)31/h8,20-25,31-32H,9-18H2,1-7H3/t20-,21-,22-,23-,24-,25-,28-,29+,30-/m0/s1
Standard InChIKey FMUNNDDBCLRMSL-PIGMOXAFSA-N
Isomeric SMILES C[C@@]12CC[C@@H]3[C@@]([C@H]1CC[C@H]4C(=CC[C@@H]5[C@@]4(CC[C@@H](C5(C)C)O)C)C2)(CC[C@@H](C3(C)C)O)C
SMILES CC1(C2CCC3(CC4=CCC5C(C(CCC5(C4CCC3C2(CCC1O)C)C)O)(C)C)C)C
Canonical SMILES CC1(C2CCC3(CC4=CCC5C(C(CCC5(C4CCC3C2(CCC1O)C)C)O)(C)C)C)C
Appearance Powder
Synonyms serrat-14-ene-3 beta,21 alpha-diol
serrat-14-ene-3,21-diol
PubChem Compound 164947
Last Modified Nov 11 2021
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